Cas no 83898-41-3 (2H-Pyrimido[2,1-b]benzothiazol-7-amine,3,4-dihydro-)

• Product Name: 2H-Pyrimido[2,1-b]benzothiazol-7-amine,3,4-dihydro-
• CAS No: 83898-41-3
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 725556
• PubChem ID: 13338584
• Update Time: 2025-04-19

2H-Pyrimido[2,1-b]benzothiazol-7-amine,3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrimido[2,1-b]benzothiazol-7-amine,3,4-dihydro-
• 3,4-dihydro-2H-pyrimido[2,1-b][1,3]benzothiazol-7-amine
• 3,4-dihydro-2H-pyrimido[2,1-b]benzothiazol-7-amine
• DTXSID101004038
• NS00062322
• 3,4-dihydro-2-H-pyrimido[2,1-b]benzothiazol-7-amine
• EINECS 281-251-5
• 3,4-Dihydro-2H-pyrimido(2,1-b)benzothiazol-7-amine
• QTXOVTCIKWLVOS-UHFFFAOYSA-N
• SCHEMBL11063627
• 83898-41-3

• Inchi： 1S/C10H11N3S/c11-7-2-3-9-8(6-7)13-5-1-4-12-10(13)14-9/h2-3,6H,1,4-5,11H2
• InChI Key： QTXOVTCIKWLVOS-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2N2C1=NCCC2)N

Computed Properties

• Exact Mass: 205.067368
• Monoisotopic Mass: 205.067368
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9
• XLogP3: 1.2

Experimental Properties

• Density: 1.52
• Boiling Point: 441°C at 760 mmHg
• Flash Point: 220.5°C
• Refractive Index: 1.801